2-Chloro-5-phenylaniline hydrochloride

• Molecular Formula: C12H11Cl2N
• Molecular Weight: 240.12 g/mol
• IUPAC Name: 2-chloro-5-phenylaniline;hydrochloride
• InChI: InChI=1S/C12H10ClN.ClH/c13-11-7-6-10(8-12(11)14)9-4-2-1-3-5-9;/h1-8H,14H2;1H
• InChI Key: PHAFLFQFQFGJIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)N.Cl

Description

2-Chloro-5-phenylaniline hydrochloride is an aromatic amine hydrochloride salt derived from its free base, 2-chloro-5-phenylaniline (CID 12620821). The molecular formula of the free base is C₁₂H₁₀ClN, with a biphenyl core featuring a chlorine substituent at position 2 and an amine group at position 5 of the aromatic ring . Upon protonation with hydrochloric acid, the compound forms a stable hydrochloride salt, enhancing its solubility in polar solvents. Key structural and physicochemical data include:

• SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)N
• InChIKey: AFQFQUUHEWDIGD-UHFFFAOYSA-N

• Predicted Collision Cross-Section (CCS):

  Adduct	m/z	CCS (Ų)
  [M+H]⁺	204.05745	141.9
  [M+Na]⁺	226.03939	158.4
  [M-H]⁻	202.04289	148.4

These data are critical for analytical applications, particularly in mass spectrometry-based identification .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-phenylaniline hydrochloride typically involves the chlorination of 5-phenylaniline. This process can be carried out using various chlorinating agents such as thionyl chloride or phosphorus pentachloride under controlled conditions. The reaction is usually performed in an inert solvent like dichloromethane or chloroform at low temperatures to prevent side reactions .

Industrial Production Methods

On an industrial scale, the production of 2-Chloro-5-phenylaniline hydrochloride involves similar synthetic routes but with optimized reaction conditions to ensure higher yields and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-phenylaniline hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction Reactions: Reduction of the compound can lead to the formation of amines or other reduced products.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Major Products

Substitution: Formation of various substituted anilines.

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of amines or other reduced products.

Scientific Research Applications

2-Chloro-5-phenylaniline hydrochloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Employed in the study of enzyme interactions and protein binding.

Medicine: Investigated for its potential use in the development of pharmaceuticals, particularly in the treatment of certain diseases.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Chloro-5-phenylaniline hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biochemical effects. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Effects

2-Chloro-5-phenylaniline Hydrochloride

• Core Structure : Biphenyl system with Cl (electron-withdrawing) at position 2 and NH₃⁺Cl⁻ (protonated amine) at position 3.
• Electronic Effects : The chlorine substituent deactivates the aromatic ring, reducing reactivity toward electrophilic substitution. The protonated amine enhances water solubility compared to the free base.

5-Fluoro-2-methanesulfonyl-benzylamine Hydrochloride (CAS 1192347-84-4)

• Core Structure : Benzylamine derivative with F (electron-withdrawing) at position 5 and methanesulfonyl (strongly electron-withdrawing) at position 2.

Chlorphenoxamine Hydrochloride

• Core Structure: Features a phenoxy group linked to a chlorinated tertiary amine.
• Key Differences: The phenoxy group introduces steric bulk and lipophilicity, likely altering pharmacokinetic profiles (e.g., membrane permeability) compared to the planar biphenyl system of 2-chloro-5-phenylaniline hydrochloride .

Memantine Hydrochloride

• Core Structure : Adamantane backbone with a primary amine.
• Key Differences : The rigid, three-dimensional adamantane structure results in a significantly larger molecular volume and higher CCS values (unreported in evidence), impacting blood-brain barrier penetration—a property critical for its use in Alzheimer’s therapy .
  

Physicochemical Properties

Collision Cross-Section (CCS) Analysis

While CCS data for 2-chloro-5-phenylaniline hydrochloride are well-documented (e.g., 141.9 Ų for [M+H]⁺), similar data for structurally related hydrochlorides (e.g., memantine, chlorphenoxamine) are absent in the provided evidence. However, inferences can be made:

• Planar vs. Non-planar Systems: The biphenyl system of 2-chloro-5-phenylaniline hydrochloride likely results in a smaller CCS compared to bulky analogs like memantine hydrochloride.
• Adduct Effects : Sodium adducts ([M+Na]⁺) exhibit higher CCS values (e.g., 158.4 Ų for 2-chloro-5-phenylaniline), a trend expected to hold for other hydrochlorides due to increased ion size .

Solubility and Stability

• Hydrochloride salts generally exhibit superior water solubility compared to free bases. For example, 2-chloro-5-phenylaniline hydrochloride’s solubility is enhanced by the ionic NH₃⁺Cl⁻ group, whereas the methanesulfonyl group in 5-fluoro-2-methanesulfonyl-benzylamine hydrochloride may further improve solubility through polar interactions .

Q & A

Q. What are the recommended synthetic routes for 2-chloro-5-phenylaniline hydrochloride, and how are reaction conditions optimized?

The synthesis typically involves nucleophilic substitution of a halogenated aniline precursor with a phenyl group, followed by hydrochloride salt formation. Key steps include:

• Halogen displacement : React 5-phenylaniline with a chlorinating agent (e.g., POCl₃) under controlled temperature (60–80°C) to introduce the chloro substituent .
• Salt formation : Treat the free base with concentrated HCl in an anhydrous solvent (e.g., ethanol) to precipitate the hydrochloride salt . Optimization focuses on solvent choice (polar aprotic solvents enhance reaction rates), stoichiometric ratios (excess chlorinating agent improves yield), and purification via recrystallization .

Q. How can researchers validate the purity and structural identity of 2-chloro-5-phenylaniline hydrochloride?

Methodological validation includes:

• Chromatography : HPLC with a C18 column (mobile phase: acetonitrile/water + 0.1% TFA) to assess purity (>95% by area-under-curve) .
• Spectroscopy :

• ¹H/¹³C NMR : Confirm aromatic proton environments (e.g., chloro and phenyl substituents) and absence of solvent peaks .
• FT-IR : Verify N–H stretching (~3300 cm⁻¹) and C–Cl absorption (~750 cm⁻¹) .
  • Elemental analysis : Match experimental C, H, N, Cl percentages to theoretical values (±0.3% tolerance) .

Q. What are the critical safety considerations for handling 2-chloro-5-phenylaniline hydrochloride in laboratory settings?

• Personal protective equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact .
• Ventilation : Perform reactions in a fume hood to mitigate inhalation risks from fine powders or vapors .
• Spill management : Neutralize acid spills with sodium bicarbonate and adsorb solids using vermiculite .
• Storage : Keep in airtight containers under inert gas (N₂/Ar) at 2–8°C to prevent hydrolysis .

Advanced Research Questions

Q. How can researchers resolve discrepancies in synthetic yields of 2-chloro-5-phenylaniline hydrochloride across different batches?

Systematic troubleshooting involves:

• By-product analysis : Use LC-MS to identify impurities (e.g., unreacted starting material or over-chlorinated derivatives) .
• Reaction monitoring : In situ FT-IR or Raman spectroscopy to track reagent consumption and intermediate formation .
• DoE (Design of Experiments) : Apply factorial design to test variables (temperature, solvent polarity, catalyst loading) and identify critical yield factors .

Q. What strategies are effective for stabilizing 2-chloro-5-phenylaniline hydrochloride under varying pH and temperature conditions?

• pH stability studies : Conduct accelerated degradation tests in buffered solutions (pH 1–13) at 40°C. Monitor decomposition via HPLC; the compound is most stable near neutral pH (5–7) .
• Thermal analysis : TGA/DSC reveals decomposition onset temperatures (>200°C), guiding storage conditions .
• Light sensitivity : UV-Vis spectroscopy under UV exposure (254 nm) quantifies photodegradation rates; amber glassware reduces decomposition .

Q. How can researchers mitigate interference from synthetic by-products during biological activity assays?

• Solid-phase extraction (SPE) : Use C18 cartridges to isolate the target compound from polar impurities .
• Fractional crystallization : Optimize solvent mixtures (e.g., ethanol/water) to selectively precipitate the hydrochloride salt .
• Activity-guided fractionation : Combine HPLC purification with in vitro assays to correlate bioactivity with specific fractions .

Q. What analytical techniques are recommended for detecting trace impurities in 2-chloro-5-phenylaniline hydrochloride?

• High-resolution mass spectrometry (HRMS) : Identify impurities at ppm levels (e.g., dichloro by-products) .
• ICP-MS : Quantify heavy metal residues (e.g., Pd from catalytic reactions) .
• Headspace GC-MS : Detect volatile organic impurities (e.g., residual solvents) .

Methodological Guidelines

Q. How should researchers document synthetic protocols for reproducibility?

Follow IUPAC guidelines for reporting:

• Detailed reaction parameters : Include exact temperatures, stirring rates, and drying times .
• Characterization data : Provide full spectral copies (NMR, IR) in supplementary materials .
• Batch records : Log deviations (e.g., humidity fluctuations) that impact yield .

Q. What statistical approaches are suitable for analyzing dose-response data involving 2-chloro-5-phenylaniline hydrochloride?

• Non-linear regression : Fit data to sigmoidal models (e.g., Hill equation) using software like GraphPad Prism .
• ANOVA : Compare IC₅₀ values across experimental groups with post-hoc Tukey tests .